![molecular formula C15H15Br2NO2 B1421666 Tert-butyl 2-(dibromomethyl)quinoline-4-carboxylate CAS No. 1015856-43-5](/img/structure/B1421666.png)
Tert-butyl 2-(dibromomethyl)quinoline-4-carboxylate
Overview
Description
Tert-butyl 2-(dibromomethyl)quinoline-4-carboxylate is a chemical compound with the CAS Number: 1015856-43-5 . It has a molecular weight of 401.1 and its IUPAC name is tert-butyl 2-(dibromomethyl)-4-quinolinecarboxylate . The compound is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H15Br2NO2/c1-15(2,3)20-14(19)10-8-12(13(16)17)18-11-7-5-4-6-9(10)11/h4-8,13H,1-3H3 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a colorless to yellow liquid .Scientific Research Applications
Synthesis and Structural Motif Development
Tert-butyl 2-(dibromomethyl)quinoline-4-carboxylate is a key structural motif in various bioactive natural products and synthetic drugs. It has been utilized in the synthesis of quinoxaline-3-carboxylates and analogues, which are prevalent in a wide range of biologically active molecules. A notable example is the metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones with carbazates, demonstrating the compound's role in developing functionalized quinoxalines (Xie et al., 2019).
Catalytic and Chemical Reactions
The compound has been instrumental in various chemical reactions, including one-pot synthesis methods. For example, it reacts with substituted tert-butyl-phenols to produce 2-tert-butyl-phenoxy-methyl-quinoline-3-carboxylic acids. These compounds subsequently undergo intramolecular Friedel-Crafts acylation to yield tert-butyl substituted heterocyclic-fused quinoline compounds (Gao Wen-tao, 2008).
Novel Synthetic Routes
The compound is involved in novel synthetic routes for creating various derivatives. For instance, it's used in the synthesis of quinoline-2-carboxylates, an important subclass of quinoline derivatives. This demonstrates its versatility in synthesizing structurally diverse and biologically significant molecules (Gabrielli et al., 2016).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 2-(dibromomethyl)quinoline-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Br2NO2/c1-15(2,3)20-14(19)10-8-12(13(16)17)18-11-7-5-4-6-9(10)11/h4-8,13H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLABLVZXQMBVGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=NC2=CC=CC=C21)C(Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Br2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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